Cas no 2137030-00-1 (5H-Imidazo[1,2-a][1,4]diazepine, 9-(1,1-dimethylethyl)-2-ethyl-6,7,8,9-tetrahydro-, (9S)-)

• Product Name: 5H-Imidazo[1,2-a][1,4]diazepine, 9-(1,1-dimethylethyl)-2-ethyl-6,7,8,9-tetrahydro-, (9S)-
• CAS No: 2137030-00-1
• MF: C₁₃H₂₃N₃
• MW: 221.341822862625
• CID: 6026843
• PubChem ID: 165460677
• Update Time: 2025-07-17

5H-Imidazo[1,2-a][1,4]diazepine, 9-(1,1-dimethylethyl)-2-ethyl-6,7,8,9-tetrahydro-, (9S)- Chemical and Physical Properties

Names and Identifiers

• 5H-Imidazo[1,2-a][1,4]diazepine, 9-(1,1-dimethylethyl)-2-ethyl-6,7,8,9-tetrahydro-, (9S)-
• 2137030-00-1
• EN300-731841
• (9S)-9-tert-butyl-2-ethyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine

• Inchi： 1S/C13H23N3/c1-5-10-9-16-8-6-7-14-11(12(16)15-10)13(2,3)4/h9,11,14H,5-8H2,1-4H3/t11-/m1/s1
• InChI Key： MJAAKGYQHZUGEA-LLVKDONJSA-N
• SMILES： N12C=C(CC)N=C1[C@H](C(C)(C)C)NCCC2

Computed Properties

• Exact Mass: 221.189197746g/mol
• Monoisotopic Mass: 221.189197746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 29.8Ų

Experimental Properties

• Density: 1.06±0.1 g/cm3(Predicted)
• Boiling Point: 372.1±25.0 °C(Predicted)
• pka: 9.45±0.40(Predicted)

Additional information on 5H-Imidazo[1,2-a][1,4]diazepine, 9-(1,1-dimethylethyl)-2-ethyl-6,7,8,9-tetrahydro-, (9S)-

Research Brief on 5H-Imidazo[1,2-a][1,4]diazepine, 9-(1,1-dimethylethyl)-2-ethyl-6,7,8,9-tetrahydro-, (9S)- (CAS: 2137030-00-1)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the potential of 5H-Imidazo[1,2-a][1,4]diazepine derivatives as promising therapeutic agents. Among these, the compound with CAS number 2137030-00-1, specifically (9S)-9-(1,1-dimethylethyl)-2-ethyl-6,7,8,9-tetrahydro-5H-imidazo[1,2-a][1,4]diazepine, has garnered significant attention due to its unique structural features and potential pharmacological applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential.

The compound belongs to the imidazodiazepine class, which is known for its diverse biological activities, including anxiolytic, sedative, and anticonvulsant effects. The (9S)-configuration of this particular derivative is critical for its stereospecific interactions with biological targets. Recent studies have explored its synthesis via novel catalytic methods, emphasizing the importance of chiral induction to achieve high enantiomeric purity. These synthetic routes have been optimized to improve yield and scalability, making the compound more accessible for further pharmacological evaluation.

In terms of biological activity, preliminary in vitro studies have demonstrated that 2137030-00-1 exhibits high affinity for gamma-aminobutyric acid (GABA) receptors, particularly the GABA_A subtype. This interaction suggests potential applications in the treatment of neurological disorders such as anxiety and epilepsy. Additionally, molecular docking studies have revealed that the compound's unique imidazodiazepine scaffold allows for selective binding to specific receptor subunits, which may reduce off-target effects and improve therapeutic efficacy.

Recent in vivo studies have further validated the compound's pharmacological profile. Animal models of anxiety and seizure disorders have shown significant reductions in symptom severity following administration of 2137030-00-1. Notably, the compound demonstrated a favorable safety profile, with minimal sedative effects at therapeutic doses. These findings position it as a promising candidate for further preclinical development.

Beyond its neurological applications, emerging research has explored the compound's potential in oncology. Preliminary data indicate that 2137030-00-1 may modulate apoptotic pathways in certain cancer cell lines, suggesting a role in targeted cancer therapy. However, these findings are still in the early stages, and further mechanistic studies are required to elucidate the compound's full therapeutic potential in this context.

In conclusion, 5H-Imidazo[1,2-a][1,4]diazepine, 9-(1,1-dimethylethyl)-2-ethyl-6,7,8,9-tetrahydro-, (9S)- (CAS: 2137030-00-1) represents a versatile scaffold with significant promise in both neurological and oncological therapeutics. Continued research into its synthesis, mechanism of action, and clinical applications will be essential to fully realize its potential. This brief underscores the importance of interdisciplinary collaboration in advancing the development of this and related compounds for future therapeutic use.